1-(4-Bromo-pyridin-3-yl)-ethanol

• Molecular Formula: C7H8BrNO
• Molecular Weight: 202.05 g/mol
• IUPAC Name: 1-(4-bromopyridin-3-yl)ethanol
• InChI: InChI=1S/C7H8BrNO/c1-5(10)6-4-9-3-2-7(6)8/h2-5,10H,1H3
• InChI Key: MTMDKUMNCWABNS-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=CN=C1)Br)O

Description

1-(4-Bromo-pyridin-3-yl)-ethanol is a useful research compound. Its molecular formula is C7H8BrNO and its molecular weight is 202.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-bromo-pyridine-3-carbaldehyde (400 mg, 2.15 mmol) in THF (10 mL) at −78° C. was added dropwise 3.0 M methylmagnesium bromide solution in THF (1.08 mL). After 15 min, the reaction mixture was quenched with saturated ammonium chloride solution and extracted with ethyl acetate, then purified by flash chromatography eluted with 50% ethyl acetate in hexane to yield 1-(4-bromo-pyridin-3-yl)-ethanol as white crystals.